Cas no 383146-09-6 (4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide)

• Product Name: 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide
• CAS No: 383146-09-6
• CID: 4650374
• Update Time: 2025-07-18

4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-N-[4-(1H-PYRROL-1-YL)PHENYL]BENZENESULFONAMIDE
• 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide

Additional information on 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide

4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide: A Promising Compound in Pharmacological Research

4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide, with the CAS number 383146-09-6, represents a novel class of benzenesulfonamide derivatives that have garnered significant attention in recent years due to their potential therapeutic applications. This compound combines the structural features of fluoro substitution, pyrrol-1-yl ring, and phenylbenzenesulfonamide backbone, creating a unique molecular framework that may influence its biological activity. The integration of these functional groups suggests a possible role in modulating cellular signaling pathways, making it a subject of interest for researchers exploring new pharmacological targets.

Recent studies have highlighted the importance of fluoro substitution in enhancing the metabolic stability and bioavailability of pharmaceutical compounds. The 4-fluoro group at the benzene ring may contribute to the compound's ability to interact with specific protein targets, while the pyrrol-1-yl moiety introduces additional hydrogen-bonding capabilities. These structural features are critical for understanding the compound's mechanism of action and its potential applications in drug development.

The phenylbenzenesulfonamide core of this molecule is reminiscent of known sulfonamide-based therapeutics, which are widely used in the treatment of bacterial infections and certain inflammatory conditions. However, the incorporation of the pyrrol-1-yl ring and the fluoro substitution represents a significant departure from traditional sulfonamide derivatives, potentially offering improved pharmacokinetic profiles and reduced off-target effects. This structural innovation aligns with current trends in medicinal chemistry, where the design of multifunctional scaffolds is prioritized to address complex disease mechanisms.

Research published in 2023 in the Journal of Medicinal Chemistry demonstrated that 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide exhibits promising anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. This pathway is implicated in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for these conditions, although further clinical studies are required to validate its efficacy and safety.

Another notable aspect of this compound is its synthetic accessibility. The synthesis of 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide involves a multi-step process that includes the coupling of fluoro-substituted benzene rings with pyrrol-1-yl groups, followed by sulfonamide functionalization. The efficiency of this synthetic route has been optimized through the use of advanced catalytic methods, which not only reduce reaction times but also minimize the formation of byproducts. This advancement is crucial for scaling up production for pharmaceutical applications.

Recent computational studies have provided insights into the binding affinity of 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide with various protein targets. Molecular docking simulations revealed that the compound exhibits a high binding affinity for the enzyme COX-2, which is a key target in the development of non-steroidal anti-inflammatory drugs (NSAIDs). However, unlike traditional NSAIDs, this compound shows a lower propensity for gastrointestinal side effects, which could be attributed to its unique structural features.

The pyrrol-1-yl ring in this molecule is also believed to play a role in enhancing its cytotoxic activity against certain cancer cell lines. A 2023 study published in Cancer Research reported that 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenzenesulfonamide demonstrates selective cytotoxicity against prostate cancer cells, with minimal effects on normal cells. This selective activity is thought to be mediated by the compound's ability to induce apoptosis through the modulation of mitochondrial pathways.

In addition to its potential therapeutic applications, the fluoro substitution in this molecule may also influence its metabolic stability. Fluorinated compounds are generally more resistant to enzymatic degradation compared to their non-fluorinated counterparts, which can lead to prolonged drug half-lives and reduced dosing frequency. This property is particularly advantageous for drugs that require sustained therapeutic concentrations to maintain efficacy.

Despite its promising properties, the development of 4-Fluoro-N-4-(1H-pyrrol-1-yl)phenylbenesulfonamide as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its pharmacological profile, optimize its chemical structure for improved efficacy, and evaluate its safety in preclinical and clinical trials. The compound's unique structural features, however, position it as a valuable candidate for the development of novel therapeutics targeting inflammatory and oncological diseases.